Cas no 70187-22-3 (3-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole)
70187-22-3 structure
Product Name:3-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole
CAS No:70187-22-3
MF:C15H13N3O
MW:251.283222913742
CID:974737
PubChem ID:189754
Update Time:2025-04-19
3-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole
- 3-(4-methoxyphenyl)-4-phenyl-1,2,4-triazole
- 4H-1,2,4-triazole, 3-(4-methoxyphenyl)-4-phenyl-
- DTXSID20220460
- 3-Mppt
- 70187-22-3
- SCHEMBL10625090
-
- Inchi: 1S/C15H13N3O/c1-19-14-9-7-12(8-10-14)15-17-16-11-18(15)13-5-3-2-4-6-13/h2-11H,1H3
- InChI Key: JIXYFZKFYITQCJ-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C1=NN=CN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 251.10599
- Monoisotopic Mass: 251.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 39.9Ų
Experimental Properties
- PSA: 39.94
3-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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